Cas no 840507-87-1 (1,1'-{[2,5-Bis(hexyloxy)-1,4-phenylene]di(ethyne-2,1-diyl)}bis(4-isocyanobenzene))

• Product Name: 1,1'-{[2,5-Bis(hexyloxy)-1,4-phenylene]di(ethyne-2,1-diyl)}bis(4-isocyanobenzene)
• CAS No: 840507-87-1
• MF: C₃₆H₃₆N₂O₂
• MW: 528.683249473572
• CID: 2804827
• PubChem ID: 71407155
• Update Time: 2025-04-21

1,1'-{[2,5-Bis(hexyloxy)-1,4-phenylene]di(ethyne-2,1-diyl)}bis(4-isocyanobenzene) Chemical and Physical Properties

Names and Identifiers

• 1,1'-{[2,5-Bis(hexyloxy)-1,4-phenylene]di(ethyne-2,1-diyl)}bis(4-isocyanobenzene)
• DTXSID10827745
• 840507-87-1

• Inchi： 1S/C36H36N2O2/c1-5-7-9-11-25-39-35-27-32(20-14-30-17-23-34(38-4)24-18-30)36(40-26-12-10-8-6-2)28-31(35)19-13-29-15-21-33(37-3)22-16-29/h15-18,21-24,27-28H,5-12,25-26H2,1-2H3
• InChI Key： JBWIYKJIKKBLCF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#CC2C=CC(=CC=2)[N+]#[C-])C(=CC=1C#CC1C=CC(=CC=1)[N+]#[C-])OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 528.277678395Da
• Monoisotopic Mass: 528.277678395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 27.2Ų